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Introduction
Chloroneb is a systemic fungicide that has historically been used for the control of several

important turfgrass diseases. As an aromatic hydrocarbon, its primary modes of action are the

inhibition of lipid peroxidation and interference with mitosis, specifically impacting DNA

polymerization.[1][2] Although it is now considered obsolete in some regions, a review of its

application and efficacy provides valuable insights for the research and development of new

turfgrass disease management strategies.[1] This document provides a detailed overview of

the application of chloroneb, including quantitative data on its efficacy, experimental protocols

for disease management studies, and visualizations of its mode of action and experimental

workflows.

Data Presentation
Table 1: Efficacy and Application Rates of Chloroneb for
Pythium Blight (Pythium aphanidermatum) Control in
Turfgrass
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Turfgrass
Species

Application
Rate

Application
Interval

Efficacy Reference

Established Turf
125 g/100 m² in

15-20 L of water

5-7 days

(preventive)
Effective [3]

New Seedlings
Recommended

Rate

7-10 days (at first

sign of disease)
Effective [4]

Various Not Specified 5-7 days
Limited data

available
[5]

Note: "Recommended Rate" from the ProTurf Granular Fungicide V label is 14.86 kg/1,000 m²,

with a "Double Rate" of 29 kg/1,000 m² for severe attacks.[4]

Table 2: Efficacy and Application Rates of Chloroneb for
Gray Snow Mold (Typhula spp.) Control in Turfgrass

Formulation
Application
Rate

Application
Timing

Efficacy (%
Control)

Reference

Wettable Powder

(65%)

9 ounces per

1,000 sq ft

Once in

November
86-93%

Granular (10%)

2.5 to 3.75

pounds per

1,000 sq ft

Once in

November
86-93%

Wettable Powder

175-250 g per

100 m² in 15-20

L of water

Late fall before

snowfall
Effective [3]

Granular

Recommended

Rate (14.86

kg/1,000 m²)

Prior to first

heavy snow
Effective [4]

Granular
Double Rate (29

kg/1,000 m²)

Prior to first snow

(in areas with

winter-long snow

cover)

Effective [4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pesticidetruths.com/wp-content/uploads/2013/04/Label-Terraneb-SP-Turf-Fungicide-Wettable-Powder-2007-12-07.pdf
https://pesticidetruths.com/wp-content/uploads/2013/04/Label-ProTurf-Granular-Fungicide-V-Containing-Chloroneb-2004-04-20.pdf
https://bookstore.ksre.ksu.edu/pubs/pythium-blight-of-turfgrass_EP159.pdf
https://pesticidetruths.com/wp-content/uploads/2013/04/Label-ProTurf-Granular-Fungicide-V-Containing-Chloroneb-2004-04-20.pdf
https://www.benchchem.com/product/b1668800?utm_src=pdf-body
https://pesticidetruths.com/wp-content/uploads/2013/04/Label-Terraneb-SP-Turf-Fungicide-Wettable-Powder-2007-12-07.pdf
https://pesticidetruths.com/wp-content/uploads/2013/04/Label-ProTurf-Granular-Fungicide-V-Containing-Chloroneb-2004-04-20.pdf
https://pesticidetruths.com/wp-content/uploads/2013/04/Label-ProTurf-Granular-Fungicide-V-Containing-Chloroneb-2004-04-20.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Efficacy and Application Rates of Chloroneb for
Brown Patch (Rhizoctonia solani) Control in Turfgrass

Turfgrass
Species

Application
Rate

Application
Interval

Efficacy Reference

Various Not Specified 10 days
Limited data

available
[6]

Experimental Protocols
Protocol 1: Field Efficacy Trial for Pythium Blight
Control
Objective: To evaluate the efficacy of chloroneb in preventing and controlling Pythium blight on

a susceptible turfgrass species (e.g., perennial ryegrass, creeping bentgrass).

Materials:

Chloroneb fungicide (wettable powder or granular formulation)

Susceptible turfgrass stand (e.g., perennial ryegrass) maintained under golf course fairway

or athletic field conditions.

Pressurized CO2 backpack sprayer with appropriate nozzles or a calibrated granular

spreader.

Plot marking supplies (stakes, flags, measuring tape).

Disease rating scale (e.g., 0-100% plot area affected).

Data collection sheets.

Methodology:

Plot Establishment:
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Establish a research area on a mature stand of the target turfgrass species with a history

of Pythium blight.

Delineate individual plots, typically 1m x 2m or 2m x 2m, with a 0.5m buffer between plots.

Arrange plots in a randomized complete block design with a minimum of four replications

per treatment.

Inoculation (Optional for Curative Trials):

For curative trials, uniformly inoculate the plot area with a virulent isolate of Pythium

aphanidermatum.

Grow the pathogen on a suitable medium (e.g., autoclaved rye grain) and distribute it

evenly across the plots.

Maintain high humidity and temperature (e.g., >30°C day, >20°C night) to encourage

disease development.[7]

Fungicide Application:

Preventive Trial: Apply chloroneb at the desired rates and intervals before the onset of

environmental conditions conducive to Pythium blight (high temperature and humidity).[4]

Curative Trial: Apply chloroneb at the desired rates as soon as disease symptoms are

observed.[4]

For spray applications, use a calibrated CO2 backpack sprayer with nozzles that provide

uniform coverage (e.g., TeeJet 8003VS) at a carrier volume of 15-20 L of water per 100

m².[3][8]

For granular applications, use a calibrated spreader to ensure uniform distribution of the

product.[4]

Include an untreated control for comparison.

Application to Moist Foliage:
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For optimal efficacy against Pythium blight, apply chloroneb to moist foliage in the

morning or evening.[4]

Data Collection:

Visually assess disease severity in each plot at regular intervals (e.g., 7, 14, and 21 days

after the initial application).

Use a standardized rating scale to estimate the percentage of the plot area exhibiting

symptoms of Pythium blight.

Data Analysis:

Analyze the disease severity data using appropriate statistical methods (e.g., Analysis of

Variance - ANOVA) to determine significant differences between treatments.

Protocol 2: Field Efficacy Trial for Gray Snow Mold
Control
Objective: To evaluate the efficacy of chloroneb in preventing gray snow mold on a susceptible

turfgrass species.

Materials:

Chloroneb fungicide (wettable powder or granular formulation).

Susceptible turfgrass stand (e.g., creeping bentgrass, annual bluegrass) in a location with

consistent snow cover during winter.

Application equipment as described in Protocol 1.

Plot marking supplies.

Disease rating scale.

Data collection sheets.

Methodology:
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Plot Establishment:

Establish plots as described in Protocol 1 in an area with a history of gray snow mold.

Fungicide Application:

Apply chloroneb as a single preventive application in late autumn before the first

permanent snow cover.[9]

Apply different formulations and rates to be tested. For example, a 65% wettable powder

at 9 ounces per 1,000 sq ft or a 10% granular formulation at 2.5 to 3.75 pounds per 1,000

sq ft.

Include an untreated control.

Data Collection:

In the spring, immediately after snow melt, visually assess the percentage of plot area

affected by gray snow mold.

Data Analysis:

Analyze the data as described in Protocol 1 to compare the effectiveness of the different

chloroneb treatments.

Visualizations
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Caption: Proposed mode of action of chloroneb in a fungal cell.
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Phase 1: Planning and Setup

Phase 2: Trial Execution

Phase 3: Data Collection and Analysis

Phase 4: Reporting
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Caption: Generalized workflow for a turfgrass fungicide efficacy trial.
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Caption: Simplified overview of chloroneb degradation in a turfgrass environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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